(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone
Cat. No. B2815021
CAS RN:
1219844-44-6
M. Wt: 258.296
InChI Key: ZPQYKGUKEOTKHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule and can be done using techniques like X-ray crystallography, NMR spectroscopy, and computational methods .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like solubility, melting point, boiling point, and reactivity with other substances .Scientific Research Applications
- Applications :
- Antiproliferative Action : Researchers have explored the antiproliferative effects of alkylaminophenols against cancer cells . Investigating the specific impact of our compound on cancer cell growth could provide valuable insights.
- Antioxidant Properties : Alkylaminophenols exhibit high antioxidant activity, making them attractive candidates for medical applications . Further studies could explore their potential in combating oxidative stress-related diseases.
- Structural Analysis : Researchers have employed techniques such as FTIR, NMR, and UV-Vis spectrometry to analyze the structure of our compound . These studies provide essential information about its molecular properties.
- Computational Spectral Studies : Density functional theory (DFT) calculations have been used to explore electronic and structural properties, bond lengths, vibrational frequencies, and more . Understanding these properties aids in predicting behavior and reactivity.
- Derivatives : Related compounds have been synthesized and screened for anti-HIV activity . Investigating whether our compound exhibits similar effects could be valuable for antiviral drug development.
- In Vitro Studies : A derivative of our compound inhibited breast cancer cell proliferation and induced apoptosis . Further exploration of its mechanism and potential as a lead compound is warranted.
- NLO Analysis : Assessing the NLO properties of our compound can guide its potential use in optical devices and materials . Researchers have studied its response to external electric fields.
Biological Activity and Drug Development
Quantum Chemical Calculations and Spectroscopic Studies
Anti-HIV Activity
Cancer Treatment Potential
Nonlinear Optical (NLO) Properties
Thermodynamic Parameters and Molecular Properties
Safety And Hazards
properties
IUPAC Name |
[4-(4-fluorophenyl)-1H-pyrrol-2-yl]-pyrrolidin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O/c16-13-5-3-11(4-6-13)12-9-14(17-10-12)15(19)18-7-1-2-8-18/h3-6,9-10,17H,1-2,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPQYKGUKEOTKHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC(=CN2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone | |
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